![molecular formula C18H15ClN2O3S B298568 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one](/img/structure/B298568.png)
5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one, also known as CMH, is a thiazolidinone derivative that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been studied for its ability to inhibit various enzymes and proteins, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves its ability to bind to the active site of enzymes and proteins, inhibiting their activity. This compound has been shown to form hydrogen bonds and hydrophobic interactions with the amino acid residues of enzymes and proteins, leading to their inhibition. The specific mechanism of action of this compound varies depending on the enzyme or protein being targeted.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are dependent on the enzyme or protein being targeted. Inhibition of acetylcholinesterase and butyrylcholinesterase has been linked to the treatment of Alzheimer's disease and Parkinson's disease, while inhibition of tyrosinase has been linked to the treatment of cancer. Inhibition of α-glucosidase has been linked to the treatment of diabetes. This compound has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments include its high yield and purity, as well as its ability to inhibit various enzymes and proteins. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its safety and efficacy.
Future Directions
There are several future directions for the study of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One direction is the development of new drugs based on this compound's ability to inhibit various enzymes and proteins. Another direction is the study of this compound's potential as an antibacterial and antifungal agent. Further research is also needed to determine the safety and efficacy of this compound for human use. In addition, the synthesis of new derivatives of this compound may lead to compounds with improved therapeutic properties.
Synthesis Methods
The synthesis of 5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 5-chloro-2-hydroxybenzaldehyde with 4-methoxyaniline in the presence of an acid catalyst to form a Schiff base. The Schiff base is then reacted with 2-amino-3-methyl-1,3-thiazolidin-4-one in the presence of a base to yield this compound. The synthesis of this compound has been optimized to improve its yield and purity, making it a viable compound for further research.
Scientific Research Applications
5-(5-Chloro-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to inhibit various enzymes and proteins, including acetylcholinesterase, butyrylcholinesterase, tyrosinase, and α-glucosidase. These enzymes and proteins are involved in various physiological processes, and their inhibition has been linked to the treatment of Alzheimer's disease, Parkinson's disease, cancer, and diabetes. This compound has also been studied for its antibacterial and antifungal properties.
properties
Molecular Formula |
C18H15ClN2O3S |
---|---|
Molecular Weight |
374.8 g/mol |
IUPAC Name |
(5Z)-5-[(5-chloro-2-hydroxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C18H15ClN2O3S/c1-21-17(23)16(10-11-9-12(19)3-8-15(11)22)25-18(21)20-13-4-6-14(24-2)7-5-13/h3-10,22H,1-2H3/b16-10-,20-18? |
InChI Key |
XOFNEIDZUISPHY-UDIJICLVSA-N |
Isomeric SMILES |
CN1C(=O)/C(=C/C2=C(C=CC(=C2)Cl)O)/SC1=NC3=CC=C(C=C3)OC |
SMILES |
CN1C(=O)C(=CC2=C(C=CC(=C2)Cl)O)SC1=NC3=CC=C(C=C3)OC |
Canonical SMILES |
CN1C(=O)C(=CC2=C(C=CC(=C2)Cl)O)SC1=NC3=CC=C(C=C3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.